Cas no 1370735-24-2 (tert-Butyl 4,4-dimethyl-3,4-dihydrobenzo[b][1,4]azasiline-1(2H)-carboxylate)

• Product Name: tert-Butyl 4,4-dimethyl-3,4-dihydrobenzo[b][1,4]azasiline-1(2H)-carboxylate
• CAS No: 1370735-24-2
• MF: C₁₅H₂₃NO₂Si
• MW: 277.434125185013
• CID: 4591762
• Update Time: 2025-06-10

tert-Butyl 4,4-dimethyl-3,4-dihydrobenzo[b][1,4]azasiline-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4,4-dimethyl-3,4-dihydrobenzo[b][1,4]azasiline-1(2H)-carboxylate

• Inchi： 1S/C15H23NO2Si/c1-15(2,3)18-14(17)16-10-11-19(4,5)13-9-7-6-8-12(13)16/h6-9H,10-11H2,1-5H3
• InChI Key： SDNFIEWFBRDFTJ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[Si](C)(C)C2=CC=CC=C12

Additional information on tert-Butyl 4,4-dimethyl-3,4-dihydrobenzo[b][1,4]azasiline-1(2H)-carboxylate

Introduction to Tert-Butyl 4,4-dimethyl-3,4-dihydrobenzo[b][1,4]azasiline-1(2H)-carboxylate (CAS No. 1370735-24-2)

Tert-butyl 4,4-dimethyl-3,4-dihydrobenzo[b][1,4]azasiline-1(2H)-carboxylate, identified by its CAS number 1370735-24-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of azasiline derivatives, a structural motif known for its potential biological activity. The presence of multiple functional groups, including a tert-butyl substituent and a carboxylate moiety, contributes to its unique chemical properties and makes it a subject of interest for further exploration in drug discovery.

The molecular structure of Tert-butyl 4,4-dimethyl-3,4-dihydrobenzo[b][1,4]azasiline-1(2H)-carboxylate features a fused benzo[b][1,4]azasiline core, which is a bicyclic system incorporating both benzene and azasiline rings. This arrangement imparts rigidity to the molecule while allowing for conformational flexibility that can be exploited in binding interactions with biological targets. The tert-butyl group at the 4-position enhances lipophilicity, potentially improving membrane permeability and oral bioavailability, which are critical factors in pharmaceutical design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of Tert-butyl 4,4-dimethyl-3,4-dihydrobenzo[b][1,4]azasiline-1(2H)-carboxylate with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic applications. For instance, preliminary computational studies have indicated potential interactions with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and play a significant role in pain and inflammation.

The carboxylate group at the 1(2H) position of the azasiline ring provides an acidic character to the molecule, which can be exploited for designing prodrugs or for enhancing solubility in aqueous environments. This feature is particularly relevant in formulations where bioavailability and solubility are critical parameters. Additionally, the dimethyl substituents at the 4-position contribute to steric hindrance around the azasiline core, which can influence binding interactions by either promoting or restricting access to potential binding sites on biological targets.

In vitro studies have begun to explore the pharmacological profile of Tert-butyl 4,4-dimethyl-3,4-dihydrobenzo[b][1,4]azasiline-1(2H)-carboxylate. Initial experiments have shown moderate activity against certain enzymatic targets associated with inflammatory responses. The compound's ability to modulate these pathways suggests its potential as an anti-inflammatory agent. However, further research is needed to fully elucidate its mechanism of action and to assess its safety profile. Long-term studies are also required to evaluate any potential off-target effects that could arise from its complex structure.

The synthesis of Tert-butyl 4,4-dimethyl-3,4-dihydrobenzo[b][1,4]azasiline-1(2H)-carboxylate presents challenges due to the intricate nature of its molecular framework. Advanced synthetic methodologies are employed to construct the fused ring system while maintaining regioselectivity and high yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations are often utilized in multi-step syntheses. These methods not only facilitate the construction of complex scaffolds but also allow for modifications at specific positions within the molecule to optimize biological activity.

The development of novel heterocyclic compounds like Tert-butyl 4,4-dimethyl-3,4-dihydrobenzo[b][1,4]azasiline-1(2H)-carboxylate relies heavily on advances in synthetic organic chemistry and medicinal chemistry. The ability to rapidly design and synthesize new molecules has accelerated the discovery process in drug development. High-throughput screening techniques combined with computational modeling have enabled researchers to identify promising candidates more efficiently than traditional methods alone. This synergy between experimental synthesis and computational prediction is crucial for advancing drug discovery efforts.

Future directions in the study of Tert-butyl 4,4-dimethyl-3,4-dihydrobenzo[b][1,4]azasiline-1(2H)-carboxylate include exploring its potential as a lead compound for drug development. Structural modifications can be made to optimize potency and selectivity while minimizing side effects. Additionally, investigating its pharmacokinetic properties will be essential for understanding how it behaves within living systems. This includes assessing its absorption, distribution, metabolism, excretion (ADME) profile and identifying any pharmacokinetic interactions that could affect its therapeutic efficacy.

The role of Tert-butyl 4,4-dimethyl-3,4-dihydrobenzo[b][1,4]azasiline-1(2H)-carboxylate in addressing unmet medical needs remains an area of active investigation. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases. As research progresses，this compound could emerge as a valuable tool in pharmaceutical development，providing new insights into disease mechanisms and offering innovative treatment options for patients worldwide.